Cas no 845899-26-5 (Benzoic acid, 2-iodo-, 10-hydroxy-10-methyl-11-dodecynyl ester)

• Product name: Benzoic acid, 2-iodo-, 10-hydroxy-10-methyl-11-dodecynyl ester
• CAS No: 845899-26-5
• MF: C₂₀H₂₇IO₃
• MW: 442.331058740616
• CID: 4216316

Benzoic acid, 2-iodo-, 10-hydroxy-10-methyl-11-dodecynyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-iodo-, 10-hydroxy-10-methyl-11-dodecynyl ester
• Benzoic acid, 2-iodo-, 10-hydroxy-10-methyl-11-dodecyn-1-yl ester

• Inchi： 1S/C20H27IO3/c1-3-20(2,23)15-11-7-5-4-6-8-12-16-24-19(22)17-13-9-10-14-18(17)21/h1,9-10,13-14,23H,4-8,11-12,15-16H2,2H3
• InChI Key： JQFNWEWWPRIWGC-UHFFFAOYSA-N
• SMILES： C(OCCCCCCCCCC(O)(C)C#C)(=O)C1=CC=CC=C1I

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Boiling Point: 474.5±20.0 °C(Predicted)
• pka: 13.30±0.29(Predicted)